Cas no 4714-65-2 (4-(butylamino)benzonitrile)

• Product Name: 4-(butylamino)benzonitrile
• CAS No: 4714-65-2
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 1517715
• PubChem ID: 10986777
• Update Time: 2024-08-23

4-(butylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (7,7-dioxo-5,6-dihydro-4h-thieno[2,3-b]thiopyran-4-yl) 3-chlorobenzoate
• AC1NPT9D
• AKOS005096179
• MCULE-7045300483
• 6N-358S
• 4-Butylamino-benzonitril
• N-butyl-4-aminobenzonitrile
• 4-butylamino-benzonitrile
• Oprea1_566341
• (4S)-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 3-chlorobenzoate
• AC1NPT9D; AKOS005096179; MCULE-7045300483; 6N-358S; 4-Butylamino-benzonitril; N-butyl-4-aminobenzonitrile; 4-butylamino-benzonitrile; Oprea1_566341; (4S)-7,7-dioxido-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 3-chlorobenzoate;
• 4-(butylamino)benzonitrile
• Benzonitrile, 4-(butylamino)-

• Inchi： 1S/C11H14N2/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7,13H,2-3,8H2,1H3
• InChI Key： UFGIEPJMQLQOQL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NCCCC)C=C1

Computed Properties

• Exact Mass: 341.97883
• Monoisotopic Mass: 341.978728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1

Experimental Properties

• Density: 1.55
• Melting Point: 48-49 °C
• Boiling Point: 533.7°C at 760 mmHg
• Flash Point: 276.6°C
• Refractive Index: 1.659
• PSA: 60.44
• pka: 1.79±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles